N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide

• IUPAC Name: N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide
• InChI: InChI=1S/C13H18N2O/c1-3-14-13(16)9-15-8-11-6-4-5-7-12(11)10(15)2/h4-7,10H,3,8-9H2,1-2H3,(H,14,16)
• InChI Key: ZYZAZJIESAGSIU-UHFFFAOYSA-N
• Canonical SMILES: CCNC(=O)CN1CC2=CC=CC=C2C1C
• Molecular Formula: C13H18N2O
• Molecular Weight: 218.29 g/mol

Description

N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide, also known as SNC-80, is a synthetic compound that belongs to the class of opioids. It was first synthesized in the early 1990s and has since been widely used in scientific research as a selective agonist for the delta-opioid receptor. SNC-80 has shown promising results in preclinical studies, and its potential applications in the field of medicine are being explored.

Mechanism of Action

N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide acts as a selective agonist for the delta-opioid receptor, which is found throughout the central nervous system. When N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide binds to the receptor, it activates a signaling pathway that leads to the inhibition of neurotransmitter release, resulting in a reduction in pain perception. Additionally, N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has been shown to activate a pathway that leads to the release of dopamine, which may explain its potential use in the treatment of drug addiction.
Biochemical and Physiological Effects:
N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has been shown to have several biochemical and physiological effects. In preclinical studies, it has been shown to reduce pain perception in animal models of chronic pain. Additionally, N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has been shown to reduce the rewarding effects of drugs such as cocaine and morphine, suggesting its potential use in the treatment of drug addiction. However, more research is needed to fully understand the effects of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide is its selectivity for the delta-opioid receptor, which reduces the risk of unwanted side effects. Additionally, N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide is readily available and can be synthesized on a large scale, making it a cost-effective option for research purposes. However, one limitation of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide is its potential for abuse, as it has been shown to produce rewarding effects in animal models. Additionally, more research is needed to fully understand the long-term effects of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide on the human body.

Future Directions

There are several potential future directions for research on N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide. One area of interest is the development of novel compounds that target the delta-opioid receptor, as N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has shown promising results in preclinical studies. Additionally, more research is needed to fully understand the effects of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide on the human body, particularly in the context of chronic pain and drug addiction. Finally, the potential for abuse of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide highlights the need for further research into its safety and efficacy.

Synthesis Methods

The synthesis of N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide involves several steps, starting with the reaction of N-ethylglycine with 2-bromo-1-methyl-1,3-dihydroisoindole in the presence of a base such as sodium hydride. The resulting intermediate is then reacted with ethyl chloroacetate to form the final product, N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide. The process is relatively simple and can be carried out on a large scale, making N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide readily available for research purposes.

Scientific Research Applications

N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has been extensively studied for its potential applications in the field of medicine. It has been shown to have analgesic properties, making it a potential candidate for the treatment of chronic pain. Additionally, N-ethyl-2-(1-methyl-1,3-dihydroisoindol-2-yl)acetamide has been investigated for its potential use in the treatment of drug addiction, as it has been shown to reduce the rewarding effects of drugs such as cocaine and morphine.